2-chloro-N-pyridin-2-ylacetamide
Cat. No. B180985
M. Wt: 170.59 g/mol
InChI Key: JJMRJPAPJCFDAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04376204
Procedure details
To a solution of 9.42 g. (0.1 mole) of 2-aminopyridine in 50 ml. of methylene chloride was added dropwise 4.0 ml. (0.05 mole) of chloroacetyl chloride in 20 ml. of the same solvent, keeping the reaction temperature at -20° to -10° C. for one hour. After stirring at room temperature for 10 hours, 50 ml. of water was added and the organic layer separated. The organic solution was washed with water and a brine solution and was dried over magnesium sulfate. Removal of the solvent in vacuo gave 6.64 g. (78%), m.p. 114°-117° C., of the desired product.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][N:3]=1.C(Cl)Cl.[Cl:11][CH2:12][C:13](Cl)=[O:14]>O>[N:3]1[CH:4]=[CH:5][CH:6]=[CH:7][C:2]=1[NH:1][C:13](=[O:14])[CH2:12][Cl:11]
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Inputs
Step One
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Name
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|
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Quantity
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0.1 mol
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Type
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reactant
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Smiles
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NC1=NC=CC=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(Cl)Cl
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Step Three
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Name
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Quantity
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0.05 mol
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Type
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reactant
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Smiles
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ClCC(=O)Cl
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring at room temperature for 10 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at -20° to -10° C.
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CUSTOM
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Type
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CUSTOM
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Details
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for one hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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the organic layer separated
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WASH
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Type
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WASH
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Details
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The organic solution was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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a brine solution and was dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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Removal of the solvent in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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gave 6.64 g
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
